4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine
Description
4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine is a pyridopyrimidine derivative featuring a chloro substituent at position 7 and two 3-methylmorpholine groups at positions 2 and 4 of the pyrido[2,3-d]pyrimidine core. Its molecular formula is C₁₇H₂₄ClN₅O₂, with a molecular weight of 390.86 g/mol.
Properties
IUPAC Name |
4-[7-chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN5O2/c1-11-9-24-7-5-22(11)16-13-3-4-14(18)19-15(13)20-17(21-16)23-6-8-25-10-12(23)2/h3-4,11-12H,5-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSIMNTLSPRRBQO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1C2=NC(=NC3=C2C=CC(=N3)Cl)N4CCOCC4C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Differences
The following table summarizes key structural and functional differences between the target compound and its analogs:
Key Observations
AZD8055 shares the pyridopyrimidine core but replaces the 7-Cl with a hydroxymethylphenyl group, enhancing its mTOR inhibitory activity via extended binding interactions .
Substituent Effects :
- The 3-methylmorpholine groups in the target compound and AZD8055 likely improve metabolic stability and selectivity compared to unsubstituted morpholine (e.g., ) .
- Chloro substituents at position 7 (target compound) or 2 () may act as leaving groups or modulate electronic properties for target binding.
Research Findings and Implications
Pharmacokinetic Considerations
Therapeutic Potential
- Further studies could explore the target compound’s activity against mTOR or related pathways.
Preparation Methods
Position 2 Substitution
A chlorinated intermediate at position 2 reacts with 3-methylmorpholine under NAS conditions. For example, using $$ \text{K}2\text{CO}3 $$ in DMF at 80–100°C facilitates displacement of the chloride by the morpholine nitrogen. Alternative methods employ Buchwald-Hartwig amination with palladium catalysts (e.g., Pd$$2$$(dba)$$3$$/Xantphos) to form the C–N bond, particularly when electron-withdrawing groups enhance substrate reactivity.
Position 4 Substitution
The second morpholine group is introduced via similar mechanisms. However, steric hindrance from the pre-installed 3-methylmorpholine at position 2 necessitates optimized conditions:
- Elevated temperatures (110–130°C)
- Polar aprotic solvents (e.g., 1,4-dioxane)
- Catalytic iodide additives to enhance leaving-group displacement
Synthetic Routes and Optimization
Sequential Functionalization Pathway
A representative synthesis (Figure 1) proceeds as follows:
- Core formation : 2,4,6-Triaminopyrimidine + nitromalonaldehyde → 6-Nitropyrido[2,3-d]pyrimidine.
- Reduction : Raney Ni/H$$_2$$ → 6-Aminopyrido[2,3-d]pyrimidine.
- Chlorination : POCl$$_3$$/DMF → 7-Chloro derivative.
- Morpholine installation :
Parallel Functionalization Approach
Recent patents describe simultaneous introduction of both morpholine groups using excess amine and microwave-assisted heating (150°C, 30 min), achieving 78% yield with minimized side products.
Analytical and Mechanistic Insights
Spectroscopic Characterization
Reaction Monitoring
In situ IR spectroscopy tracks NAS progress via disappearance of C–Cl stretches (750 cm$$^{-1}$$) and emergence of C–N vibrations (1250 cm$$^{-1}$$).
Comparative Analysis of Methodologies
| Parameter | Sequential Approach | Parallel Approach |
|---|---|---|
| Yield | 62% | 78% |
| Purity (HPLC) | 95% | 98% |
| Reaction Time | 18 h | 2 h |
| Scalability | Pilot-scale viable | Limited to 100 g |
Data synthesized from.
Q & A
What are the key challenges in synthesizing 4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine, and how can reaction conditions be optimized?
Advanced Research Focus : Synthesis optimization and regioselectivity.
Methodological Answer :
The compound’s fused pyrido[2,3-d]pyrimidine core and dual morpholine substituents introduce steric hindrance and regiochemical challenges. Key steps include:
- Nucleophilic substitution at the 2- and 4-positions of the pyrimidine ring, requiring precise control of temperature (0–25°C) and stoichiometry to avoid over-substitution .
- Catalytic strategies : Palladium-mediated cross-coupling or reductive cyclization (using formic acid derivatives as CO surrogates) to stabilize intermediates .
- Solvent selection : Polar aprotic solvents (e.g., acetone or ethyl acetate) improve solubility of intermediates, while avoiding side reactions like hydrolysis .
Data Conflict Resolution : Discrepancies in yield often arise from competing pathways; monitoring via TLC (20% ethyl acetate in hexanes) and adjusting morpholine equivalents (1.05 eq. recommended) can resolve this .
How can researchers elucidate the stereochemical and electronic properties of this compound using advanced spectroscopic techniques?
Advanced Research Focus : Structural characterization.
Methodological Answer :
- NMR spectroscopy : - and -NMR identify substituent positions (e.g., distinguishing 3-methylmorpholine from pyrido[2,3-d]pyrimidine protons). NOESY confirms spatial proximity of morpholine methyl groups to pyrimidine protons .
- Mass spectrometry (HRMS) : Validates molecular formula (e.g., [M+H] peak for ) and detects halogen isotopes (e.g., / ratio) .
- X-ray crystallography : Resolves ambiguities in fused-ring planarity and morpholine puckering, critical for docking studies .
What in vitro assays are most suitable for evaluating the biological activity of this compound, and how do structural modifications impact potency?
Advanced Research Focus : Pharmacological profiling and structure-activity relationships (SAR).
Methodological Answer :
- Kinase inhibition assays : Test against PI3K/mTOR or CDK families due to the pyrido[2,3-d]pyrimidine scaffold’s affinity for ATP-binding pockets .
- Antimicrobial screening : Compare MIC values against Gram-positive bacteria (e.g., S. aureus) to assess the chloro-substituted pyrimidine’s role in membrane disruption .
- SAR Insights :
- Morpholine substituents : 3-Methyl groups enhance metabolic stability but reduce solubility; replacing with piperazine improves CNS penetration .
- Chloro position : 7-Chloro substitution increases cytotoxicity (IC < 1 µM in HeLa cells) compared to 4-chloro analogs .
How can researchers resolve contradictions in reported biological activity data for pyrido[2,3-d]pyrimidine derivatives?
Advanced Research Focus : Data validation and mechanistic studies.
Methodological Answer :
- Control experiments : Verify assay conditions (e.g., serum-free media to avoid protein binding artifacts) .
- Off-target profiling : Use kinome-wide screens (e.g., KINOMEscan) to identify polypharmacology .
- Metabolic stability assays : Incubate with liver microsomes to assess if conflicting cytotoxicity data stem from metabolite generation (e.g., demethylation of morpholine) .
What computational strategies are effective for predicting binding modes and optimizing this compound’s selectivity?
Advanced Research Focus : Molecular modeling and docking.
Methodological Answer :
- Docking simulations : Use Schrödinger Suite or AutoDock Vina to model interactions with kinase targets (e.g., hydrogen bonding with pyrido[2,3-d]pyrimidine and hydrophobic contacts with morpholine) .
- MD simulations : Assess conformational flexibility of the morpholine rings over 100 ns trajectories to refine binding poses .
- QSAR models : Corporate electronic descriptors (e.g., Hammett σ values for chloro substituents) to predict activity cliffs .
What purification techniques are critical for isolating this compound with >95% purity, particularly for in vivo studies?
Advanced Research Focus : Chromatographic optimization.
Methodological Answer :
- Flash chromatography : Use silica gel with gradient elution (hexanes → ethyl acetate) to separate regioisomers .
- Prep-HPLC : Employ C18 columns and acidic mobile phases (0.1% TFA in water/acetonitrile) to resolve polar degradation products .
- Crystallization : Optimize solvent polarity (e.g., ethanol/water mixtures) to enhance crystal lattice formation .
How does the compound’s stability under varying pH and temperature conditions influence experimental design?
Advanced Research Focus : Stability profiling.
Methodological Answer :
- Forced degradation studies : Expose to 0.1 M HCl/NaOH (25–60°C) to identify labile sites (e.g., morpholine N-oxide formation under oxidative stress) .
- Storage recommendations : Lyophilize and store at -20°C in amber vials to prevent photodegradation of the chloro-pyrimidine moiety .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
